Cas no 2092698-02-5 (1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• CAS No: 2092698-02-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5723217
• PubChem ID: 121200508
• Update Time: 2025-05-27

1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

• Inchi： 1S/C11H16N2O2/c14-10-3-7-13(8-4-10)11(15)9-12-5-1-2-6-12/h1-2,5-6,10,14H,3-4,7-9H2
• InChI Key： XEYZAKSHENINFM-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CN2C=CC=C2)=O)CC1

Additional information on 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

Comprehensive Overview of 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one (CAS No. 2092698-02-5)

The compound 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one (CAS No. 2092698-02-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a hydroxypiperidine moiety with a pyrrole ring, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one has surged due to their role in developing kinase inhibitors and GPCR modulators. This aligns with the growing trend in precision medicine, where targeted therapies require highly specific molecular frameworks. The compound's hydrogen-bonding capacity, attributed to its hydroxyl group and pyrrole nitrogen, enhances its binding affinity, a feature frequently searched by medicinal chemists optimizing drug-like properties.

Synthetic accessibility is another key advantage of this compound. Modern green chemistry protocols have enabled efficient production of 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one with minimal environmental impact, addressing the pharmaceutical industry's push toward sustainable synthesis. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Beyond therapeutics, this molecule shows promise in agrochemical research, particularly in designing plant growth regulators. Its structural motifs resemble those found in natural alkaloid derivatives, sparking interest in biopesticide development—a hot topic among researchers combating pesticide resistance. The compound's logP value and water solubility data, often queried in ADMET prediction databases, suggest favorable environmental compatibility.

Ongoing studies explore its potential in neurological applications, with preliminary data indicating modulation of neurotransmitter receptors. This resonates with current searches for blood-brain barrier permeable compounds in neurodegenerative disease research. The piperidine-hydroxyl segment may contribute to improved pharmacokinetic profiles, a frequent focus in central nervous system drug design forums.

From a commercial perspective, CAS 2092698-02-5 has seen rising procurement requests from contract research organizations (CROs) specializing in fragment-based drug discovery. Its molecular weight (224.26 g/mol) and rotatable bond count (3) position it favorably within Lipinski's rule of five parameters, explaining its popularity in hit-to-lead optimization projects.

Thermal stability studies reveal that 1-(4-hydroxypiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one maintains integrity up to 180°C, making it suitable for high-temperature reactions—a valuable trait for process chemists optimizing scale-up protocols. Crystallography data available in Cambridge Structural Database entries provide crucial insights into its molecular packing behavior, frequently referenced in co-crystal engineering literature.

The compound's electrophilic character at the carbonyl center enables diverse nucleophilic substitution reactions, a property leveraged in combinatorial chemistry workflows. Recent patent analyses show its incorporation in proteolysis targeting chimera (PROTAC) designs, aligning with the booming interest in targeted protein degradation technologies.

Quality control specifications for CAS 2092698-02-5 typically include residual solvent limits compliant with ICH Q3C guidelines, meeting global regulatory standards for pharmaceutical intermediates. This attention to purity correlates with increasing industry searches for GMP-compliant building blocks in small molecule API synthesis.

Emerging applications in fluorescence labeling have been reported, where the pyrrole-ethanone conjugate serves as a photo-stable fluorophore precursor. This development taps into the expanding market for bioimaging probes, particularly those with near-infrared emission capabilities—a trending topic in diagnostic agent development circles.